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Compound of Interest

Compound Name: 5-Butyl-2-methylpyridine

Cat. No.: B1582454 Get Quote

Application Notes and Protocols for 5-Butyl-2-
methylpyridine
Introduction: Understanding 5-Butyl-2-
methylpyridine
5-Butyl-2-methylpyridine is a substituted pyridine derivative characterized by a butyl group at

the 5-position and a methyl group at the 2-position of the pyridine ring.[1][2][3] This colorless to

pale yellow liquid possesses a distinctive odor and is primarily utilized as a crucial intermediate

and building block in the synthesis of pharmaceuticals, agrochemicals, and other specialized

chemicals.[4] Its molecular structure, featuring a hydrophobic butyl group and a nitrogen-

containing aromatic ring, imparts a unique combination of properties that make it a versatile

reagent in organic synthesis.[4]

The stability and reactivity of the pyridine ring are key to its utility.[4] Alkyl substituents, such as

the butyl and methyl groups in this compound, generally enhance the stability of the pyridine

ring through inductive electron-donating effects.[5][6] This guide provides a comprehensive

overview of the essential protocols for the safe handling, storage, and disposal of 5-Butyl-2-
methylpyridine, designed for researchers, scientists, and professionals in drug development.

Physicochemical and Hazard Profile

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1582454?utm_src=pdf-interest
https://www.benchchem.com/product/b1582454?utm_src=pdf-body
https://www.benchchem.com/product/b1582454?utm_src=pdf-body
https://www.benchchem.com/product/b1582454?utm_src=pdf-body
https://www.chemicalbook.com/msds/5-butyl-2-methyl-pyridine.htm
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2PZ7JBU6ZQ
https://pubchem.ncbi.nlm.nih.gov/compound/5-Butyl-2-methylpyridine
https://www.chemimpex.com/products/21390
https://www.chemimpex.com/products/21390
https://www.chemimpex.com/products/21390
https://www.thieme-connect.de/products/ejournals/abstract/10.1055/s-2005-865317
https://www.researchgate.net/publication/239729223_The_Stability_of_Acylpyridinium_Cations_and_Their_Relation_to_the_Catalytic_Activity_of_Pyridine_Bases
https://www.benchchem.com/product/b1582454?utm_src=pdf-body
https://www.benchchem.com/product/b1582454?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A thorough understanding of the physicochemical properties and associated hazards is

fundamental to the safe handling of any chemical. The following table summarizes the key data

for 5-Butyl-2-methylpyridine, with some hazard information extrapolated from closely related

alkylpyridines due to limited specific data for this compound.

Property Value Source(s)

Chemical Formula C₁₀H₁₅N [1][2][3]

Molecular Weight 149.24 g/mol [2][3]

Appearance Colorless to pale yellow liquid [7]

Boiling Point 217.8 °C [2]

Flash Point 85.6 °C [2]

Solubility
Slightly soluble in water;

soluble in organic solvents.
[8][9]

GHS Classification (Inferred)

Flammable Liquid, Acute

Toxicity (Oral, Dermal,

Inhalation), Skin

Corrosion/Irritation, Serious

Eye Damage/Irritation.

Inferred from data on pyridine

and other alkylpyridines.[10]

Hazard Statements (Inferred)

H226: Flammable liquid and

vapour. H302+H312+H332:

Harmful if swallowed, in

contact with skin or if inhaled.

H314: Causes severe skin

burns and eye damage. H412:

Harmful to aquatic life with

long lasting effects.

Inferred from data on pyridine

and other alkylpyridines.[10]

Personnel Protection: The First Line of Defense
Given the inferred hazards, stringent adherence to personal protective equipment (PPE)

protocols is mandatory when handling 5-Butyl-2-methylpyridine. The following workflow

outlines the minimum required PPE.
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Mandatory Personal Protective Equipment

Work in a certified
chemical fume hood.

Chemical safety goggles
and a face shield.

Nitrile or butyl rubber gloves.
Check manufacturer's compatibility data.

Flame-retardant lab coat
and closed-toe shoes.

Proceed with Work

Before Handling
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Waste Disposal Workflow

Generate Waste
(e.g., excess reagent, contaminated materials)

Collect in a designated, labeled,
and sealed hazardous waste container.

Store waste container in a
secondary containment bin in a

well-ventilated area.

Contact institutional EHS for
pickup and disposal.

End

Start

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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